Methyl 3-(2-hydrazino-2-oxoethoxy)benzoate

• Molecular Formula: C10H12N2O4
• Molecular Weight: 224.21 g/mol
• IUPAC Name: methyl 3-(2-hydrazinyl-2-oxoethoxy)benzoate
• InChI: InChI=1S/C10H12N2O4/c1-15-10(14)7-3-2-4-8(5-7)16-6-9(13)12-11/h2-5H,6,11H2,1H3,(H,12,13)
• InChI Key: DNCZSYJJVZKZSL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC=C1)OCC(=O)NN

Description

Methyl 3-(2-hydrazino-2-oxoethoxy)benzoate is a useful research compound. Its molecular formula is C10H12N2O4 and its molecular weight is 224.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of methyl 3-(2-methoxy-2-oxoethoxy)benzoate (887 mg, 3.96 mmol) in MeOH (50 mL) was added hydrazine hydrate (1.92 mL). After stirring for 0.5 h at rt, water (50 mL) was added and the reaction mixture was filtered. Washing with water (3×5 mL) and drying under vacuo at 70° C. overnight gave 713 mg of the title compound (80%) as a white solid in 98.3% purity by HPLC (MaxPlot detection between 230 and 400 nm).